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For Researchers, Scientists, and Drug Development Professionals

Introduction

Yuankanin is a naturally occurring flavonoid, specifically a genkwanin-5-bioside, where the
sugar moiety consists of xylose and glucose.[1] Identified by the CAS Number 77099-20-8, this
compound can be isolated from various plant sources, including Gnidia involucrata, Struthiola
argentea, and Diarthron iranica.[1][2] As a member of the flavone class, Yuankanin is available
for research purposes from several commercial suppliers. This document provides a technical
overview of its known biological activities, presents available quantitative data, and details the
experimental protocols used in its preliminary characterization.

Chemical and Physical Properties

Yuankanin is a complex flavonoid with the molecular formula C27H30014 and a molecular
weight of approximately 578.5 g/mol .[3] For experimental use, it is typically supplied as a solid
and is soluble in solvents such as DMSO, pyridine, methanol, and ethanol. Standard storage
conditions for long-term stability are at -20°C, protected from light and moisture.
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Property Value Source
CAS Number 77099-20-8 [31141[5]
Molecular Formula C27H30014 [5]
Molecular Weight ~578.52 g/mol [41[6]
Synonyms Genkwanin 5-O-primveroside [7]

Known Sources

Gnidia involucrata, Struthiola
argentea, Daphne feddei,

Daphne gnidium, Diarthron

[1](21[3]

iranica
Purity (Typical) >95% (HPLC) [5]
N DMSO, Pyridine, Methanol,
Solubility
Ethanol
Short-term (days-weeks) at O-
Storage 4°C; Long-term (months-years) [4]

at -20°C

Commercially Available Yuankanin for Research

Yuankanin is available from a range of suppliers specializing in natural products and

biochemicals for research use. Purity levels are typically high, and the compound is offered in

milligram quantities. Researchers should note that these products are intended strictly for

laboratory research and not for human or veterinary use.

Selected Commercial Suppliers:

BOC Sciences

Alfa Chemistry

TargetMol

MedchemExpress[6]
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e MedKoo Biosciences[4]

e ChemFaces

Known Biological Activities & Quantitative Data

Research into the specific biological functions of Yuankanin is limited; however, preliminary
studies have identified inhibitory roles in enzymatic and anthelmintic assays.

Enzyme Inhibition

A 2025 study investigating phenolic compounds from Diarthron iranica identified Yuankanin as
an inhibitor of a-amylase, an enzyme involved in carbohydrate metabolism.[2]

Compound Target Enzyme Bioactivity (ICso) Source
Yuankanin a-Amylase 1.32 mg/mL [2]
Luteolin (Reference) a-Amylase 0.63 mg/mL [2]

Anthelmintic Activity Screening

In a 2008 study by Ayers et al., Yuankanin was isolated from Struthiola argentea during a
bioassay-guided search for anthelmintic compounds.[1] While Yuankanin itself was identified
as one of the major flavones in the plant, it did not show potent activity in the primary screen.
The study found that other related flavones from the same extract exhibited more significant
inhibition of larval motility of the parasitic nematode Haemonchus contortus.[1] This suggests
that while Yuankanin is structurally related to active compounds, its specific glycosylation may
reduce its efficacy against this particular parasite.

Detailed Experimental Protocols

The following protocols are derived from published research and provide a methodological
basis for studying the biological activities of Yuankanin.

Protocol: In Vitro Anthelmintic Assay
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This protocol is adapted from the bioassay-guided fractionation described by Ayers et al. (2008)
for testing activity against Haemonchus contortus.[1]

Objective: To assess the inhibitory effect of a test compound on the motility of H. contortus
third-instar larvae (L3).

Materials:

H. contortus L3 larvae

96-well microtiter plates

Test compound (e.g., Yuankanin) dissolved in DMSO

Phosphate-Buffered Saline (PBS)

Larval motility assessment software or microscope

Methodology:

o Preparation of Larvae: Suspend H. contortus L3 larvae in PBS at a concentration of
approximately 100 larvae per 25 L.

o Compound Dilution: Prepare serial dilutions of the test compound in DMSO. Further dilute
into PBS to achieve the final desired concentrations. Ensure the final DMSO concentration in
the assay does not exceed a level that affects larval motility.

e Assay Setup:

o Add 25 puL of the larval suspension to each well of a 96-well plate.

o Add 25 pL of the diluted test compound solution to the wells.

o Include negative controls (PBS with DMSO) and positive controls (a known anthelmintic
drug).

¢ Incubation: Incubate the plates at room temperature for the desired time period (e.g., 24, 48,
or 72 hours).
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o Motility Assessment: Quantify larval motility using an automated system or by manual
counting under a microscope. Results are typically expressed as a percentage of inhibition
relative to the negative control.
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Preparation

1. Suspend H. contortus L3 Larvae 2. Prepare Serial Dilutions
(100 larvae / 25uL PBS) of Yuankanin in DMSO/PBS

25pL/well 2bpL/well

Assay Execution

to 96-well Plate

:

4. Incubate at
Room Temperature
Data Ahnalysis
Y

5. Assess Larval Motility
(Microscopy or Automated System)

@ate % Inhibition vs. C@

E&. Add Larvae and Compounca
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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